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Compound of Interest

Compound Name: N-Desmethyl imatinib-d4

Cat. No.: B12367274 Get Quote

An In-depth Technical Guide to N-Desmethyl Imatinib-d4

This technical guide provides comprehensive information on N-Desmethyl imatinib-d4, a

deuterated analog of the major active metabolite of Imatinib. It is intended for researchers,

scientists, and drug development professionals utilizing this compound as an internal standard

in quantitative bioanalytical assays.

Product Information and Physical Properties
N-Desmethyl imatinib-d4 is primarily used as an internal standard for the quantification of N-

Desmethyl imatinib in biological samples by liquid chromatography-mass spectrometry (LC-

MS) or gas chromatography-mass spectrometry (GC-MS).[1] Its physical and chemical

properties are summarized below.
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Property Value Reference

Chemical Name

N-(4-Methyl-3-((4-(pyridin-3-

yl)pyrimidin-2-

yl)amino)phenyl)-4-(piperazin-

1-ylmethyl)benzamide-d4

[1]

Synonyms
Norimatinib-d4, N-Desmethyl

Gleevec-d4
[2]

Molecular Formula C₂₈H₂₅D₄N₇O [1]

Molecular Weight 483.60 g/mol [1]

CAS Number 404844-02-6 (Unlabeled) [1]

Appearance Off-White to Dark Yellow Solid [3]

Purity ≥95% - 98.78% (by HPLC) [1][3]

Solubility
Soluble in DMSO and

Methanol.
[4]

Storage Conditions Long-term storage at 2-8°C. [1]

Biological Context and Mechanism of Action
N-Desmethyl imatinib is the principal active metabolite of Imatinib, a tyrosine kinase inhibitor

used in the treatment of chronic myeloid leukemia (CML) and other cancers.[5] Imatinib is

metabolized in the liver primarily by the cytochrome P450 enzyme CYP3A4 to form N-

Desmethyl imatinib.[5] This metabolite exhibits a similar in vitro potency against the Bcr-Abl

tyrosine kinase as the parent drug, Imatinib.[5]

The Bcr-Abl oncoprotein is a constitutively active tyrosine kinase that drives the proliferation of

leukemia cells. Imatinib and its N-desmethyl metabolite bind to the ATP binding site of the Bcr-

Abl kinase domain, inhibiting its activity and blocking downstream signaling pathways that lead

to cell proliferation and survival.

Metabolic Pathway of Imatinib
The following diagram illustrates the metabolic conversion of Imatinib to N-Desmethyl imatinib.
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Metabolism of Imatinib to N-Desmethyl Imatinib by CYP3A4.

Bcr-Abl Signaling Pathway Inhibition
The diagram below depicts the Bcr-Abl signaling pathway and the inhibitory action of N-

Desmethyl imatinib.
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Inhibition of the Bcr-Abl signaling pathway by N-Desmethyl Imatinib.
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Experimental Protocols
N-Desmethyl imatinib-d4 is the ideal internal standard for the quantification of N-Desmethyl

imatinib in biological matrices due to its similar chemical and physical properties, which

ensures it behaves similarly during sample preparation and analysis, correcting for variability.

Quantification of N-Desmethyl Imatinib in Human
Plasma by LC-MS/MS
This protocol is adapted from established methods for the analysis of Imatinib and its

metabolites.[6]

3.1.1. Materials and Reagents

N-Desmethyl imatinib-d4 (Internal Standard)

N-Desmethyl imatinib (Reference Standard)

Human Plasma (blank)

Methanol (LC-MS grade)

Formic Acid (LC-MS grade)

Ammonium Acetate (LC-MS grade)

Ultrapure Water

3.1.2. Preparation of Stock Solutions, Calibration Standards, and Quality Control Samples

Stock Solutions: Prepare stock solutions of N-Desmethyl imatinib and N-Desmethyl
imatinib-d4 in methanol at a concentration of 1 mg/mL.

Working Solutions: Prepare serial dilutions of the N-Desmethyl imatinib stock solution in 50%

methanol to create working solutions for calibration standards and quality control (QC)

samples. Prepare a working solution of N-Desmethyl imatinib-d4 in 50% methanol at a

suitable concentration (e.g., 100 ng/mL).
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Calibration Standards: Spike blank human plasma with the appropriate working solutions of

N-Desmethyl imatinib to prepare a series of calibration standards (e.g., 1, 5, 10, 50, 100,

500, 1000 ng/mL).

Quality Control Samples: Prepare QC samples in blank human plasma at low, medium, and

high concentrations.

3.1.3. Sample Preparation

To 100 µL of plasma sample (calibration standard, QC, or unknown), add 25 µL of the N-
Desmethyl imatinib-d4 internal standard working solution.

Add 300 µL of methanol to precipitate plasma proteins.

Vortex the mixture for 1 minute.

Centrifuge the samples at 10,000 rpm for 10 minutes.

Transfer the supernatant to a clean tube for LC-MS/MS analysis.

3.1.4. LC-MS/MS Conditions
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Parameter Value

LC System
High-Performance Liquid Chromatography

System

Column
C18 reverse-phase column (e.g., 4.6 x 100 mm,

2.4 µm)

Mobile Phase
Methanol:Water (55:45, v/v) with 0.1% formic

acid and 0.2% ammonium acetate

Flow Rate 0.7 mL/min

Injection Volume 10 µL

MS System Triple quadrupole mass spectrometer

Ionization Mode Positive Electrospray Ionization (ESI+)

MRM Transitions

N-Desmethyl imatinib: m/z 480 → 394N-

Desmethyl imatinib-d4: m/z 484 → 398

(predicted)

Note: The exact m/z transition for N-Desmethyl imatinib-d4 should be confirmed

experimentally.

Bioanalytical Method Validation Workflow
The following workflow outlines the key steps for validating the bioanalytical method according

to regulatory guidelines.
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Workflow for bioanalytical method validation.

Data and Specifications
Quantitative data and specifications for N-Desmethyl imatinib-d4 are provided by the

manufacturer and should be confirmed with the Certificate of Analysis (CoA).

Parameter Specification

Purity (HPLC) ≥95%

Identity (NMR, MS) Conforms to structure

Deuterium Incorporation Typically ≥98%
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A representative Certificate of Analysis for the non-deuterated N-Desmethyl imatinib indicates

the expected quality control tests.[3] Researchers should obtain the specific CoA for the lot of

N-Desmethyl imatinib-d4 being used.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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